1-(3,5-Dimethylisoxazol-4-yl)piperidin-4-one

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)piperidin-4-one
• InChI: InChI=1S/C10H14N2O2/c1-7-10(8(2)14-11-7)12-5-3-9(13)4-6-12/h3-6H2,1-2H3
• InChI Key: BGFSTDFGOCHWMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)N2CCC(=O)CC2

Description

is a chemical compound with the following structure:

1-[(3,5-dimethylisoxazol-4-yl)sulfonyl]piperidine: $$\text{C}_{10}\text{H}_{16}\text{N}_{2}\text{O}_{3}\text{S}$$C10​H16​N2​O3​S

.
• It belongs to the class of piperidines and contains an isoxazole ring.
• The compound’s IUPAC name is 3,5-dimethyl-4-piperidin-1-ylsulfonyl-1,2-oxazole .

Preparation Methods

• Unfortunately, specific synthetic routes and industrial production methods for this compound are not widely documented. it can be synthesized through various chemical reactions involving isoxazole and piperidine derivatives.

Chemical Reactions Analysis

1-[(3,5-dimethylisoxazol-4-yl)sulfonyl]piperidine: may undergo reactions such as oxidation, reduction, and substitution.

• Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and acid chlorides for substitution reactions.
• Major products depend on the specific reaction conditions.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its unique structure.

Biology: Investigated for potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: No specific medical applications are well-established, but research continues.

Industry: Limited information exists regarding industrial applications.

Mechanism of Action

• Mechanisms remain largely unexplored. Further studies are needed to understand its effects.
• Potential molecular targets and pathways are yet to be elucidated.

Comparison with Similar Compounds

• Unfortunately, I couldn’t find direct comparisons with similar compounds in the available literature.